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Compound of Interest

Compound Name: NO-711

Cat. No.: B1679361 Get Quote

This guide provides in-depth troubleshooting advice and answers to frequently asked questions

for researchers, scientists, and drug development professionals encountering unexpected

effects of the GABA transporter 1 (GAT-1) inhibitor, NO-711, in neuronal firing experiments.

Frequently Asked Questions (FAQs) &
Troubleshooting Guides
Question 1: What is the expected effect of NO-711 on
neuronal firing and what is its mechanism of action?
Answer:

NO-711 is a selective inhibitor of the GABA transporter 1 (GAT-1).[1][2] GAT-1 is responsible

for the reuptake of the inhibitory neurotransmitter GABA from the synaptic cleft back into

neurons and glial cells.[1] By blocking GAT-1, NO-711 increases the extracellular concentration

of GABA, leading to enhanced activation of GABA receptors (both GABA-A and GABA-B).[1]

This enhanced inhibitory signaling is expected to decrease neuronal excitability and reduce the

spontaneous firing rate of most neurons.[3]

The primary mechanism involves prolonging the presence of GABA in the synapse, which

potentiates both phasic (synaptic) and tonic (extrasynaptic) inhibition.[4] This makes NO-711 a

valuable tool for studying the role of GABAergic signaling in various neural circuits and its
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potential as a therapeutic agent for conditions characterized by excessive neuronal excitation,

such as epilepsy.[1][2]
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Start: Paradoxical
Excitation Observed

Is the effect blocked by
GABA-A receptor antagonists
(e.g., Bicuculline, Gabazine)?

Yes: Effect is GABA-A
receptor-mediated.

 Yes

No: Consider off-target effects
or experimental artifact.

 No

Record from identified
inhibitory interneurons.

Are they suppressed by NO-711?

Does the effect persist with
synaptic transmission blocked

(e.g., using TTX)?

Conclusion:
Potential Off-Target Effect

or Artifact

Yes: Disinhibition is the
likely mechanism.

 Yes

No: Investigate other
circuit-level effects.

 No

Conclusion:
Disinhibitory Circuit Effect

Conclusion:
Complex Network Interaction

Yes: Suggests a direct effect on the
recorded neuron's intrinsic properties.

Conclusion:
Change in Intrinsic Excitability

No: Confirms a
network-driven effect.
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(10-15 min)

Washout with
Control aCSF

Perform Control
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Analyze Changes in
Firing Rate and Pattern

 No
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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